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The proper disposal of laboratory chemicals is a critical component of ensuring the safety of
personnel, protecting the environment, and maintaining regulatory compliance. For
researchers, scientists, and professionals in drug development, a clear and systematic
approach to chemical waste management is essential. This guide provides a step-by-step
framework for the safe disposal of laboratory chemicals, with a focus on the procedural steps to
be taken when the identity of a substance, here referred to as "ZBH," is not immediately clear
from its acronym.

The cornerstone of safe chemical handling and disposal is the Safety Data Sheet (SDS). Every
hazardous chemical is required to have an SDS provided by the manufacturer or distributor.
This document contains critical information regarding the chemical's properties, hazards, and,
most importantly, safe handling and disposal procedures.

Step 1: Identify the Chemical

The first and most crucial step is to positively identify the chemical. "ZBH" is the stock ticker for
Zimmer Biomet Holdings and is not a recognized chemical name. It is likely an internal
laboratory or project-specific identifier.

o Action: Cross-reference the "ZBH" identifier with your laboratory's chemical inventory,
experimental records, or labeling system to determine the actual chemical name or its
components.
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Step 2: Locate the Safety Data Sheet (SDS)

Once the chemical is identified, the next step is to obtain its SDS.

o Action: Access your institution's chemical safety database or the manufacturer's website to
download the SDS. Ensure the SDS is the most current version.

Step 3: Review the SDS for Disposal Information

The SDS is divided into 16 sections. Section 13, "Disposal Considerations," provides specific
guidance on proper disposal methods.

o Action: Carefully read Section 13 of the SDS. This section will outline appropriate disposal
methods and any specific regulatory requirements. It may also indicate if the chemical can
be neutralized or if it requires specialized waste collection.

Step 4: Consult Institutional and Regulatory
Guidelines

Your institution's Environmental Health and Safety (EHS) department provides specific
protocols for waste management that are compliant with local, state, and federal regulations.

o Action: Contact your EHS department to understand the specific procedures for the chemical
you are disposing of. They will provide information on waste container types, labeling
requirements, and pickup schedules.

General Chemical Waste Disposal Procedures

The following table summarizes the general procedures for segregating and preparing
chemical waste for disposal. This is a template that should be adapted based on the specific
information found in the chemical's SDS and your institution's guidelines.
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Waste . Labeling Storage Disposal
Container Type . )
Category Requirements Location Method
"Halogenated )
Glass or Designated
Solvent Waste," i )
Halogenated polyethylene, ] satellite EHS pickup for
) list of contents, ) o )
Solvents with a vented accumulation incineration
hazard
cap . area
pictograms
"Non-
Glass or Halogenated Designated )
Non- i EHS pickup for
polyethylene, Solvent Waste," satellite .
Halogenated ) ) ) fuel blending or
with a vented list of contents, accumulation o )
Solvents incineration
cap hazard area
pictograms
) Designated
"Corrosive Waste i
Polyethylene, satellite

Corrosive Waste
(Acids)

with a vented

- Acid," list of

contents, hazard

accumulation

EHS pickup for
neutralization

Corrosive Waste

cap . area, segregated
pictograms
from bases
) Designated
"Corrosive Waste i
Polyethylene, satellite

with a vented

- Base," list of

accumulation

EHS pickup for

(Bases) contents, hazard neutralization
cap . area, segregated
pictograms ]
from acids
"Hazardous )
Designated )
Waste - Heavy i EHS pickup for
Heavy Metal ) satellite o
Polyethylene Metals," list of ] stabilization and
Waste accumulation )
contents, hazard landfill
. area
pictograms
"Solid Hazardous  Designated )
] ] Labeled, sealed ) i EHS pickup for
Solid Chemical ) Waste," list of satellite o )
container (e.g., ] incineration or
Waste contents, hazard accumulation

wide-mouth jar)

pictograms

area

landfill
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Logical Workflow for Chemical Disposal

The following diagram illustrates the decision-making process for the proper disposal of a
laboratory chemical.
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Start: Need to Dispose of Chemical 'ZBH'

Identify the Chemical Name of 'ZBH'
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Locate the Safety Data Sheet (SDS)

\4

Review Section 13: Disposal Considerations in SDS

\ 4

Consult Institutional EHS Guidelines | ———— Is Disposal Information Clear in SDS?

Yes

\ 4 \ 4

Segregate Waste According to SDS and EHS Protocols Contact EHS for Clarification

Y

Label Waste Container Correctly

Y

Store in Designated Satellite Accumulation Area

Y

Arrange for EHS Waste Pickup

End: Chemical Properly Disposed

Click to download full resolution via product page

Chemical Disposal Decision Workflow
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By following these systematic procedures, laboratory professionals can ensure that chemical
waste is managed in a manner that is safe, compliant, and environmentally responsible. Always
prioritize safety and when in doubt, consult your institution's Environmental Health and Safety
department.

 To cite this document: BenchChem. [Navigating the Safe Disposal of Laboratory Chemicals:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193767#zbh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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